![molecular formula C9HN5 B094106 2,3,5,6-Pyridinetetracarbonitrile CAS No. 17638-20-9](/img/structure/B94106.png)
2,3,5,6-Pyridinetetracarbonitrile
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Overview
Description
2,3,5,6-Pyridinetetracarbonitrile (PTCN) is a chemical compound that belongs to the family of pyridine derivatives. It is a white crystalline solid that is widely used in scientific research due to its unique properties. In
Scientific Research Applications
2,3,5,6-Pyridinetetracarbonitrile has been widely used in scientific research due to its unique properties. It has been used as a building block in the synthesis of other pyridine derivatives. This compound has also been used as a ligand in coordination chemistry, where it can form complexes with metal ions. These complexes have been studied for their catalytic properties and for their potential use in materials science.
Mechanism of Action
The mechanism of action of 2,3,5,6-Pyridinetetracarbonitrile is not well understood. However, it is believed that the compound may act as a nucleophile due to the presence of four cyano groups. This property may allow this compound to react with electrophilic species, such as metal ions.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of this compound. However, it has been reported that this compound can inhibit the growth of certain cancer cells. This property has been attributed to the compound's ability to interact with metal ions, which are essential for cell growth.
Advantages and Limitations for Lab Experiments
2,3,5,6-Pyridinetetracarbonitrile has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also readily available from commercial suppliers. However, this compound has some limitations. The compound is highly toxic and should be handled with care. It is also relatively expensive compared to other pyridine derivatives.
Future Directions
There are several potential future directions for research involving 2,3,5,6-Pyridinetetracarbonitrile. One area of interest is the development of new coordination complexes using this compound as a ligand. These complexes could be studied for their catalytic properties and for their potential use in materials science. Another area of interest is the use of this compound as a building block in the synthesis of new pyridine derivatives. These compounds could be studied for their potential use in medicinal chemistry.
Conclusion
In conclusion, this compound is a unique chemical compound that has been widely used in scientific research. Its synthesis method is well established, and it has several potential applications in coordination chemistry and materials science. While the mechanism of action of this compound is not well understood, it has been shown to inhibit the growth of certain cancer cells. This compound has several advantages for use in lab experiments, but it is also highly toxic and relatively expensive. There are several potential future directions for research involving this compound, including the development of new coordination complexes and the synthesis of new pyridine derivatives.
Synthesis Methods
The synthesis of 2,3,5,6-Pyridinetetracarbonitrile involves the reaction of 2,3,5,6-tetrachloropyridine with sodium cyanide in the presence of a palladium catalyst. The reaction takes place in a solvent such as dimethylformamide or dimethyl sulfoxide. The yield of this compound obtained from this reaction is typically high, and the compound can be purified by recrystallization.
properties
CAS RN |
17638-20-9 |
---|---|
Molecular Formula |
C9HN5 |
Molecular Weight |
179.14 g/mol |
IUPAC Name |
pyridine-2,3,5,6-tetracarbonitrile |
InChI |
InChI=1S/C9HN5/c10-2-6-1-7(3-11)9(5-13)14-8(6)4-12/h1H |
InChI Key |
RRZLWIPIQKXHAS-UHFFFAOYSA-N |
SMILES |
C1=C(C(=NC(=C1C#N)C#N)C#N)C#N |
Canonical SMILES |
C1=C(C(=NC(=C1C#N)C#N)C#N)C#N |
Other CAS RN |
17638-20-9 |
synonyms |
2,3,5,6-Pyridinetetracarbonitrile |
Origin of Product |
United States |
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